Cas no 75472-66-1 (N-Isopropyl-1-imidazolecarboxamide)

• Product Name: N-Isopropyl-1-imidazolecarboxamide
• CAS No: 75472-66-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD11099729
• CID: 1777302
• PubChem ID: 39871282
• Update Time: 2025-10-29

N-Isopropyl-1-imidazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-1H-imidazole-1-carboxamide
• N-Isopropyl-1-imidazolecarboxamide
• N-propan-2-ylimidazole-1-carboxamide
• VFVHCGBPLHLWLU-UHFFFAOYSA-N
• 7279AJ
• TRA0064159
• FCH3409222
• SY027185
• AS-32312
• N-isopropylimidazole-1-carboxamide
• N-(propan-2-yl)-1H-imidazole-1-carboxamide
• DA-41425
• CS-0277062
• EN300-88206
• AKOS009318059
• SCHEMBL17512450
• 75472-66-1
• MFCD11099729

• MDL： MFCD11099729
• Inchi： 1S/C7H11N3O/c1-6(2)9-7(11)10-4-3-8-5-10/h3-6H,1-2H3,(H,9,11)
• InChI Key： VFVHCGBPLHLWLU-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)NC(C)C

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.9

Experimental Properties

• PSA: 50.41000
• LogP: 1.05360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-Isopropyl-1-imidazolecarboxamide

Recent Advances in the Study of N-Isopropyl-1-imidazolecarboxamide (CAS: 75472-66-1)

N-Isopropyl-1-imidazolecarboxamide (CAS: 75472-66-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and isopropyl carboxamide substituent, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

The synthesis of N-Isopropyl-1-imidazolecarboxamide has been optimized in recent years, with several studies reporting improved yields and purity. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a novel catalytic method for its synthesis, which minimizes byproducts and enhances scalability. This advancement is particularly relevant for industrial applications, where large-scale production of high-purity compounds is essential.

In terms of biological activity, N-Isopropyl-1-imidazolecarboxamide has shown promise as a modulator of specific enzymatic pathways. Research published in *Bioorganic & Medicinal Chemistry Letters* in 2024 highlighted its inhibitory effects on certain kinases involved in inflammatory responses. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are needed to validate these effects.

Another area of interest is the compound's role in cancer research. Preliminary studies indicate that N-Isopropyl-1-imidazolecarboxamide may interact with proteins involved in cell cycle regulation. A 2023 paper in *Molecular Cancer Therapeutics* reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 pathway. While these results are promising, additional research is required to elucidate the underlying mechanisms and assess its therapeutic potential.

Beyond its direct biological effects, N-Isopropyl-1-imidazolecarboxamide has also been investigated as a building block for more complex molecules. Its imidazole ring provides a versatile scaffold for chemical modifications, enabling the creation of derivatives with tailored properties. A 2024 study in *Chemical Communications* demonstrated the use of this compound in the synthesis of novel heterocyclic compounds, which could serve as leads for new drug candidates.

Despite these advancements, challenges remain in the development and application of N-Isopropyl-1-imidazolecarboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, N-Isopropyl-1-imidazolecarboxamide (CAS: 75472-66-1) represents a promising area of research in chemical biology and pharmaceutical science. Recent studies have shed light on its synthesis, biological activity, and potential therapeutic applications, paving the way for further exploration. As research continues, this compound may emerge as a valuable tool in drug discovery and development.